Cas no 358725-76-5 (1-(4-benzylpiperidin-1-yl)-2-[(4-methylphenyl)sulfanyl]ethan-1-one)

• Product Name: 1-(4-benzylpiperidin-1-yl)-2-[(4-methylphenyl)sulfanyl]ethan-1-one
• CAS No: 358725-76-5
• MF: C₂₁H₂₅NOS
• MW: 339.494304418564
• CID: 5887408
• PubChem ID: 874841
• Update Time: 2025-06-07

1-(4-benzylpiperidin-1-yl)-2-[(4-methylphenyl)sulfanyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-benzylpiperidin-1-yl)-2-(p-tolylthio)ethan-1-one
• 1-(4-benzylpiperidin-1-yl)-2-[(4-methylphenyl)sulfanyl]ethanone
• Ethanone, 2-[(4-methylphenyl)thio]-1-[4-(phenylmethyl)-1-piperidinyl]-
• 1-(4-benzylpiperidin-1-yl)-2-[(4-methylphenyl)sulfanyl]ethan-1-one
• 1-(4-benzylpiperidin-1-yl)-2-(p-tolylthio)ethanone
• F1016-0109
• 1-(4-benzylpiperidin-1-yl)-2-(4-methylphenyl)sulfanylethanone
• AKOS000384710
• 358725-76-5
• Oprea1_643023

• Inchi： 1S/C21H25NOS/c1-17-7-9-20(10-8-17)24-16-21(23)22-13-11-19(12-14-22)15-18-5-3-2-4-6-18/h2-10,19H,11-16H2,1H3
• InChI Key： QKMZGNZAAQQCGG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(CC2=CC=CC=C2)CC1)CSC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 339.16568559g/mol
• Monoisotopic Mass: 339.16568559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 502.6±33.0 °C(Predicted)
• pka: -0.77±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 1-(4-benzylpiperidin-1-yl)-2-[(4-methylphenyl)sulfanyl]ethan-1-one

Chemical Profile of 1-(4-benzylpiperidin-1-yl)-2-[(4-methylphenyl)sulfanyl]ethan-1-one (CAS No. 358725-76-5)

The compound 1-(4-benzylpiperidin-1-yl)-2-[(4-methylphenyl)sulfanyl]ethan-1-one, identified by its CAS number 358725-76-5, represents a significant advancement in the realm of medicinal chemistry. This molecule, featuring a unique structural framework, has garnered attention for its potential applications in the development of therapeutic agents. The presence of both benzylpiperidine and methylphenylsulfanyl moieties suggests a rich pharmacophoric profile, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of piperidine derivatives in drug design, particularly due to their ability to modulate biological pathways effectively. The benzylpiperidine moiety, in particular, has been extensively studied for its role in enhancing binding affinity and selectivity in various target proteins. This structural feature is often incorporated into small-molecule inhibitors to improve pharmacokinetic properties, such as solubility and metabolic stability. The integration of the methylphenylsulfanyl group further diversifies the chemical space, potentially offering additional interactions with biological targets.

In the context of contemporary pharmaceutical research, the synthesis and characterization of this compound exemplify the trend toward rational drug design. By leveraging computational modeling and high-throughput screening, researchers can predict and optimize the interactions between this molecule and its intended biological targets. Such approaches are instrumental in accelerating the discovery of novel therapeutics that address unmet medical needs. The structural complexity of 1-(4-benzylpiperidin-1-yl)-2-[(4-methylphenyl)sulfanyl]ethan-1-one presents both challenges and opportunities for medicinal chemists seeking to exploit its full potential.

The chemical properties of this compound, including its solubility, stability, and reactivity, are critical factors that influence its suitability for further development. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to elucidate its molecular structure and dynamics. These studies provide valuable insights into how the compound behaves in vitro and in vivo, which are essential for assessing its biological activity. Additionally, computational methods, including molecular docking and dynamic simulations, have been utilized to predict potential binding modes with target enzymes or receptors.

One of the most compelling aspects of this molecule is its potential to interact with multiple biological pathways simultaneously. This polypharmacicity can be advantageous in treating complex diseases that involve multiple dysregulated pathways. For instance, compounds with dual or multi-target activity have shown promise in oncology and neurology due to their ability to modulate several disease-relevant targets. The benzylpiperidine and methylphenylsulfanyl groups may facilitate such interactions by engaging with specific amino acid residues in target proteins, thereby modulating their function.

Recent preclinical studies have begun to explore the pharmacological profile of derivatives similar to 1-(4-benzylpiperidin-1-yl)-2-[(4-methylphenyl)sulfanyl]ethan-1-one. These investigations have revealed intriguing findings regarding their efficacy and safety profiles. For example, some analogs have demonstrated potent inhibition of key enzymes involved in inflammation or neurotransmitter signaling. Such results underscore the importance of continued research into this chemical class and highlight the need for further optimization to enhance therapeutic efficacy while minimizing side effects.

The synthesis of this compound involves a series of well-established organic reactions that highlight the expertise required in medicinal chemistry. Key steps include functional group transformations such as sulfonylation, alkylation, and condensation reactions. Each step must be carefully controlled to ensure high yield and purity, which are crucial for subsequent biological evaluation. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it feasible to produce complex molecules like this one on a scalable basis.

In conclusion, 1-(4-benzylpiperidin-1-yl)-2-[(4-methylphenyl)sulfanyl]ethan-1-one (CAS No. 358725-76-5) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing various medical challenges.